N-Demethylnarwedine
Overview
Description
N-Demethylnarwedine is a benzazepine.
Scientific Research Applications
Catalytic N-Demethylation in Opiate Alkaloids
N-Demethylation plays a critical role in synthesizing semisynthetic opiate pharmaceuticals. A high-yielding, catalytic procedure for N-demethylation of opiates, such as codeine methyl ether to N-nor analogues, has significant advantages over existing methods. This process may involve compounds like N-Demethylnarwedine in some capacity (Dong & Scammells, 2007).
Role in Amaryllidaceae Alkaloid Biosynthesis
The Amaryllidaceae alkaloids, which include various biologically active substances, are synthesized through a process involving C-C phenol coupling. This compound is a product of such reactions, catalyzed by enzymes like CYP96T1. This discovery highlights the crucial role of N-demethylation in the biosynthesis of these alkaloids (Kilgore et al., 2016).
Photochemical N-Demethylation of Alkaloids
N-Demethylation can occur under photochemical conditions in certain alkaloids. Studies have shown that compounds like tropine, acetyltropine, and atropine undergo clean N-demethylation when treated with specific catalysts under light. This suggests potential applications of this compound in photochemical processes (Ripper et al., 2001).
Role in RNA Metabolism and Fertility
While not directly related to this compound, the concept of demethylation is pivotal in RNA metabolism. Demethylases like ALKBH5, which reverse N(6)-methyladenosine in mRNA, significantly affect mRNA export, RNA metabolism, and even fertility in mammals. This illustrates the broad biological implications of demethylation processes (Zheng et al., 2013).
Potential in Histone Demethylation and Gene Regulation
Lysine-specific demethylases, such as LSD1, play a significant role in gene regulation. These enzymes, by regulating histone demethylation, influence cellular processes such as proliferation and differentiation, highlighting the potential importance of N-demethylation in epigenetic regulation and the possible relevance of compounds like this compound (Mould et al., 2015).
properties
Molecular Formula |
C16H17NO3 |
|---|---|
Molecular Weight |
271.31 g/mol |
IUPAC Name |
(1S,12S)-9-methoxy-11-oxa-4-azatetracyclo[8.6.1.01,12.06,17]heptadeca-6(17),7,9,15-tetraen-14-one |
InChI |
InChI=1S/C16H17NO3/c1-19-12-3-2-10-9-17-7-6-16-5-4-11(18)8-13(16)20-15(12)14(10)16/h2-5,13,17H,6-9H2,1H3/t13-,16-/m0/s1 |
InChI Key |
YDTYNIAJZIKMST-BBRMVZONSA-N |
Isomeric SMILES |
COC1=C2C3=C(CNCC[C@]34C=CC(=O)C[C@@H]4O2)C=C1 |
Canonical SMILES |
COC1=C2C3=C(CNCCC34C=CC(=O)CC4O2)C=C1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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